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Compound of Interest

Compound Name: ((Pentyloxy)methyl) oxirane

CAS No.: 7297-11-2

Cat. No.: B1660194

Get Quote

Part 1: Executive Summary
((Pentyloxy)methyl)oxirane, commonly known as Pentyl Glycidyl Ether (PGE) or Amyl Glycidyl

Ether, is a monofunctional aliphatic epoxy monomer. Characterized by a five-carbon (pentyl)

hydrophobic tail attached to a reactive glycidyl ether headgroup, this molecule serves as a

critical intermediate in the synthesis of amphiphilic surfactants and as a reactive diluent in high-

performance epoxy resin systems.

Unlike its shorter-chain analogs (methyl/ethyl glycidyl ethers) which are highly volatile, or its

longer-chain counterparts (C12-C14 glycidyl ethers) which can suffer from steric sluggishness,

PGE offers a unique hydrophilic-lipophilic balance (HLB). This guide details its physicochemical

profile, synthetic pathways, and reactivity mechanisms, providing a self-validating protocol for

its handling and application.

Part 2: Molecular Architecture & Identification
The molecule consists of a pentyl chain ether-linked to a glycidyl group. The oxirane ring

provides high reactivity toward nucleophiles, while the pentyl chain imparts hydrophobicity and

flexibility.
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Parameter Technical Specification

IUPAC Name 2-[(Pentyloxy)methyl]oxirane

Common Synonyms
Pentyl glycidyl ether; Amyl glycidyl ether;

(Pentyloxy)methyloxirane

CAS Number
121906-42-1 (R-isomer); Note: Industrial grades

are often racemic mixtures.

Molecular Formula C₈H₁₆O₂

SMILES CCCCCOCC1CO1

Molecular Weight 144.21 g/mol

Part 3: Physicochemical Profile
The following data represents the standard physicochemical properties for high-purity (>95%)

grades.

Property Value Condition / Method

Physical State Colorless Liquid STP (25°C, 1 atm)

Boiling Point 65–66 °C
@ 8 mmHg (Vacuum

Distillation)

Density 0.91 g/mL @ 25 °C

Refractive Index 1.425 Standard Refractometry

Flash Point > 60 °C (Estimated)
Closed Cup (Class II

Combustible)

Solubility
Immiscible in water; Soluble in

alcohols, ketones, aromatics
Hydrophobic effect of C5 chain

Vapor Pressure < 1 mmHg
@ 20 °C (Low volatility

compared to methyl analog)
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Scientist’s Note: The boiling point under reduced pressure is the most critical parameter for

purification. Attempting to distill at atmospheric pressure may lead to thermal polymerization or

ring degradation.

Part 4: Synthetic Pathways
The industrial synthesis of ((Pentyloxy)methyl)oxirane follows a classic Williamson Ether

Synthesis utilizing epichlorohydrin and 1-pentanol. This process is favored for its scalability,

though it requires careful control of pH to prevent premature ring opening.

Synthesis Workflow (Graphviz Visualization)
The following diagram illustrates the two-step mechanism: coupling followed by

dehydrochlorination.

1-Pentanol + Epichlorohydrin

Chlorohydrin Ether
Intermediate

Step 1: Coupling
(Lewis Acid or PTC)

Phase Transfer Catalyst
(e.g., TBAH)

((Pentyloxy)methyl)oxirane
(Pentyl Glycidyl Ether)

Step 2: Dehydrochlorination
(Ring Closure)

NaCl + H2O

NaOH (aq)

Click to download full resolution via product page

Figure 1: Two-step synthesis involving the formation of a chlorohydrin intermediate followed by

base-catalyzed ring closure.

Critical Process Parameters
Stoichiometry: A molar excess of epichlorohydrin (typically 2-4 equivalents) is used to

suppress the formation of oligomeric byproducts (diglycidyl ethers).

Temperature Control: The coupling step is exothermic. Maintain

to avoid uncontrolled polymerization.
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Phase Transfer: The use of tetrabutylammonium bromide (TBAB) significantly accelerates

the reaction between the organic alcohol and the aqueous epichlorohydrin phase.

Part 5: Reactivity Profile & Mechanisms
The core utility of ((Pentyloxy)methyl)oxirane lies in the high ring strain (~27 kcal/mol) of the

epoxide group, making it susceptible to nucleophilic attack.

Nucleophilic Ring Opening (Amine Curing)
In epoxy resin applications, PGE acts as a "chain terminator" or reactive diluent. It reacts with

primary amines to form secondary alcohols. The pentyl tail provides internal plasticization,

reducing the brittleness of the final cured network.

Mechanism: The nucleophile (Amine Nitrogen) attacks the less sterically hindered carbon (the

methylene group,

-carbon) of the oxirane ring.

Pentyl Glycidyl Ether
(Electrophile)

Transition State
(Nu attack at CH2)

Ring Strain Release

Primary Amine
(Nucleophile)

Lone Pair Attack

Secondary Amino-Alcohol
(Chain Extension)

Proton Transfer

Epoxy Network
(Plasticized)

Crosslinking
(Further Reaction)
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Figure 2: Mechanism of amine curing. The pentyl chain remains pendant, increasing free

volume and flexibility.

Polymerization (AROP)
PGE can undergo Anionic Ring-Opening Polymerization (AROP) to form polyethers.

Initiator: Alkoxides (e.g., Potassium t-butoxide).

Outcome: Poly(pentyl glycidyl ether), a hydrophobic polymer backbone used in amphiphilic

block copolymers.

Part 6: Applications in Drug Development &
Materials
Reactive Diluent for Epoxy Systems
High-viscosity epoxy resins (like BADGE) often require dilution for processing.

Role: PGE reduces viscosity effectively due to its low molecular weight.

Advantage: Unlike non-reactive solvents, PGE covalently bonds into the matrix, preventing

"leaching" or VOC emission after cure.

Trade-off: Being monofunctional, it reduces the crosslink density, lowering the Glass

Transition Temperature (

) and increasing impact resistance (toughness).

Surfactant Precursor
The hydrophobic pentyl chain makes PGE an ideal building block for "Gemini" surfactants or

specialized non-ionic detergents.

Reaction: Hydrolysis of PGE yields glycerol mono-pentyl ether (pentyl glycerin), a hydrotrope

with excellent solvo-surfactant properties.
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Part 7: Safety & Handling Protocols
Hazard Classification (GHS):

Skin Irritation: Category 2 (Causes skin irritation).

Skin Sensitization: Category 1 (May cause an allergic skin reaction).

Germ Cell Mutagenicity: Category 2 (Suspected of causing genetic defects - class effect of

glycidyl ethers).

Self-Validating Handling Protocol
To ensure data integrity and safety, follow this "Check-Verify" protocol:

Pre-Experiment Check:

PPE: Nitrile gloves (double gloving recommended), safety goggles, and lab coat.

Ventilation: All operations must be performed in a fume hood.

Quenching Verification:

Before disposal, verify no active epoxide remains.

Test: Mix a small aliquot with 5% aqueous pyridine/phenolphthalein. If pink color persists

(basic), epoxide may still be present.

Neutralization: Treat waste with aqueous NaOH to hydrolyze the ring to the glycol before

disposal.

Spill Management:

Absorb with inert material (vermiculite). Do NOT use sawdust (fire hazard with epoxides).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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